molecular formula C9H13NO B8368085 (2-Ethyl-6-methylpyridin-3-yl)methanol

(2-Ethyl-6-methylpyridin-3-yl)methanol

Cat. No. B8368085
M. Wt: 151.21 g/mol
InChI Key: KXNJFRFRMQXFQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Ethyl-6-methylpyridin-3-yl)methanol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Ethyl-6-methylpyridin-3-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Ethyl-6-methylpyridin-3-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2-Ethyl-6-methylpyridin-3-yl)methanol

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

(2-ethyl-6-methylpyridin-3-yl)methanol

InChI

InChI=1S/C9H13NO/c1-3-9-8(6-11)5-4-7(2)10-9/h4-5,11H,3,6H2,1-2H3

InChI Key

KXNJFRFRMQXFQM-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC(=N1)C)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of lithium aluminum hydride (220 mg) and THF (dry) (15 mL) was added a solution of methyl 2-ethyl-6-methylnicotinate (519 mg) in THF (dry) (5 mL) at 0° C. The mixture was stirred at 0° C. under nitrogen atmosphere for 20 min. To the mixture was added sodium sulfate decahydrate (1.8 g) and the mixture was stirred overnight. After filtrating, the filtrate was concentrated in vacuo, and the residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (365 mg).
Quantity
220 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
methyl 2-ethyl-6-methylnicotinate
Quantity
519 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
1.8 g
Type
reactant
Reaction Step Three

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